Cas no 1114909-46-4 (3-(3-chlorophenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine)

• Product Name: 3-(3-chlorophenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine
• CAS No: 1114909-46-4
• MF: C₂₀H₁₅ClN₄OS
• MW: 394.877301454544
• CID: 5387921
• Update Time: 2025-10-29

3-(3-chlorophenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chlorophenyl)-6-[[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]pyridazine
• 3-(3-chlorophenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

• Inchi： 1S/C20H15ClN4OS/c1-13-5-2-3-8-16(13)20-22-18(26-25-20)12-27-19-10-9-17(23-24-19)14-6-4-7-15(21)11-14/h2-11H,12H2,1H3
• InChI Key： KHZIXZDHBWHEJF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(Cl)=C2)=NN=C(SCC2ON=C(C3=CC=CC=C3C)N=2)C=C1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 627.4±65.0 °C(Predicted)
• pka: 0.61±0.10(Predicted)

Additional information on 3-(3-chlorophenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

Introduction to CAS No. 1114909-46-4: 3-(3-chlorophenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine

CAS No. 1114909-46-4, also known as 3-(3-chlorophenyl)-6-({[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyridazine, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridazine ring with a sulfanyl group and an oxadiazole moiety, making it a subject of interest in both academic and industrial research.

The molecular structure of CAS No. 1114909-46-4 consists of a pyridazine core (a six-membered ring with two nitrogen atoms), substituted at the 3-position with a chlorophenyl group and at the 6-position with a sulfanyl group attached to an oxadiazole ring. The oxadiazole moiety itself is substituted at the 3-position with a methylphenyl group, adding further complexity to the molecule's architecture.

Recent studies have highlighted the potential of pyridazine derivatives in medicinal chemistry due to their ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The presence of the oxadiazole ring in this compound further enhances its pharmacological profile by introducing additional hydrogen bonding capabilities and electronic interactions.

The synthesis of CAS No. 1114909-46-4 involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions, to assemble the various functional groups into the final product. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, ensuring its suitability for advanced applications in drug discovery.

In terms of pharmacokinetics, CAS No. 1114909-46-4 has shown promising results in preclinical studies, demonstrating good bioavailability and metabolic stability. These properties are crucial for its potential use as a lead compound in drug development programs targeting chronic diseases such as cancer and inflammatory disorders.

Environmental impact assessments have also been conducted for CAS No. 1114909-46-4, focusing on its biodegradability and toxicity profiles. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms under standard test conditions, aligning with current regulatory requirements for chemical safety.

Looking ahead, the development of CAS No. 1114909-46-x continues to be an area of active research, with ongoing efforts to explore its potential in novel therapeutic areas such as neurodegenerative diseases and infectious diseases caused by emerging pathogens.